Cas no 54828-09-0 ( )

• Product name: &nbsp
• CAS No: 54828-09-0
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• CID: 942903
• PubChem ID: 135443539

  Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-propan-2-yl-1H-imidazole-5-carboxamide
• 5-nitro-1(3)H-imidazole-4-carboxylic acid isopropylamide
• AC1L6Q33
• NSC166555
• DTXSID00304631
• 54828-09-0
• NSC-166555
•  

• Inchi： InChI=1S/C7H10N4O3/c1-4(2)10-7(12)5-6(11(13)14)9-3-8-5/h3-4H,1-2H3,(H,8,9)(H,10,12)
• InChI Key： HJQPPUDHZGUYSC-UHFFFAOYSA-N
• SMILES： CC(C)NC(=O)C1=C(NC=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.0754
• Monoisotopic Mass: 198.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: 0.6

Experimental Properties

• Density: 1.352
• Boiling Point: 500°C at 760 mmHg
• Flash Point: 256.2°C
• Refractive Index: 1.571
• PSA: 100.92
• LogP: 1.37020